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Compound of Interest

Compound Name: (R)-(1,4-Dioxan-2-yllmethanol

Cat. No.: B591815

Essential Safety and Handling Guide for (R)-(1,4-
Dioxan-2-yl)methanol

This guide provides immediate, essential safety and logistical information for handling (R)-(1,4-
Dioxan-2-yl)methanol (CAS No: 406913-88-0). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
necessary personal protective equipment, operational protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)

(R)-(1,4-Dioxan-2-yl)methanol is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

Harmful if inhaled[1]

May cause respiratory irritation[1]
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Due to these potential hazards, stringent adherence to the recommended personal protective

equipment is mandatory.

Protection Type

Specific
Recommendations

Rationale

Eye Protection

Safety glasses. Ensure an eye

bath is readily available.[2]

To prevent eye irritation from

splashes or vapors.[2]

Hand Protection

Protective gloves (e.g., nitrile,

neoprene).[3]

To prevent skin contact which
may cause irritation and

redness.[2]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[3] A self-contained
breathing apparatus must be
available in case of
emergency. A respiratory
protective device with a
particle filter may be

necessary.[2]

To avoid inhalation of mists or
dust which can cause

respiratory irritation.

Skin and Body Protection

Protective clothing, such as a
lab coat.[2]

To prevent skin contact and
contamination of personal

clothing.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Work Area: All handling of (R)-(1,4-Dioxan-2-yl)methanol should be conducted in a well-

ventilated area. For procedures that may generate mists or dust, use only with closed

system ventilation.[2]

» Ventilation: Ensure there is sufficient ventilation in the handling area.[2]

o Emergency Equipment: Confirm that a safety shower and an eyewash station are easily

accessible.[2]
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. Handling the Compound:

Avoid the formation or spread of mists and dust in the air.[2]

Like other ethers, 1,4-dioxane derivatives may form explosive peroxides upon exposure to
air and light, especially during prolonged storage.[3]

. Storage:

Store in a cool, well-ventilated area.[2]

Keep the container tightly closed.[2]

The recommended storage temperature is 2-8 °C.[2]
Must only be kept in its original packaging.[2]

Store away from oxidizing agents and strong acids.[3]

Emergency Procedures

Skin Contact: Wash immediately with plenty of soap and water.[2]
Eye Contact: Bathe the eye with running water for 15 minutes.[2]

Ingestion: Do not induce vomiting. Wash out the mouth with water. If the person is conscious,
give half a litre of water to drink immediately and transfer them to a hospital as soon as
possible.[2]

Inhalation: Remove the casualty from exposure, ensuring your own safety while doing so,
and consult a doctor.[2]

Spills: Mark out the contaminated area and prevent access to unauthorized personnel. If
outside, keep bystanders upwind and away from the danger point. Do not discharge into
drains or rivers. Transfer the spilled material to a closable, labeled salvage container for
disposal by an appropriate method.[2]

Disposal Plan
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o Contaminated materials and the compound itself should be transferred to a closable, labeled
salvage container for disposal by an appropriate, approved method.[2]

» Do not discharge into drains or rivers.[2]

Safety Workflow Diagram
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Caption: Workflow for Safely Handling (R)-(1,4-Dioxan-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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